79427-88-6(2-Hydroxy-5-(trifluoromethyl)benzoic Acid),CS-W0

2-Hydroxy-5-(trifluoromethyl)benzoic Acid Properties

Names and Identifiers

- 2-Hydroxy-5-(trifluoromethyl)benzoic acid
- 2-HYDROXY-5-TRIFLUOROMETHYL BENZOIC ACID
- Benzoic acid, 2-hydroxy-5-(trifluoromethyl)-
- 2-Hydroxy-5-trifluoromethylbenzoic acid
- 5-(Trifluoromethyl)salicylic acid
- PubChem14124
- YQDOJQUHDQGQPH-UHFFFAOYSA-
- YQDOJQUHDQGQPH-UHFFFAOYSA-N
- 3-Carboxy-4-hydroxybenzotrifluoride
- 2-Carboxy-4-(trifluoromethyl)phenol
- SBB064997
- 5-TRIFLUOROMETHYLSALICYLIC ACID
- MB05102
- CS-W0
- A839685
- CS-W018876
- 79427-88-6
- AKOS015890461
- SY046779
- EN300-124954
- J-509644
- FT-0652888
- MFCD07787570
- DTXSID70455806
- AC-28557
- 2-hydroxy-5 (trifluoromethyl)-benzoic acid
- 2-Hydroxy-5-(trifluoromethyl)benzoicacid
- SCHEMBL130628
- FS-3335
- InChI=1/C8H5F3O3/c9-8(10,11)4-1-2-6(12)5(3-4)7(13)14/h1-3,12H,(H,13,14)
- 2-Hydroxy-5-(trifluoromethyl)benzoic acid (ACI)
- 5-Trifluoromethyl-2-hydroxybenzoic acid
- 4-Trifluoro methyl Salicylic Acid;2-Hydroxy-5-(trifluoromethyl)benzoic acid; 5-Trifluoromethyl-2-hydroxybenzoic acid
- DB-022583
- +Expand
- MDL： MFCD07787570
- InChIKey： YQDOJQUHDQGQPH-UHFFFAOYSA-N
- Inchi： 1S/C8H5F3O3/c9-8(10,11)4-1-2-6(12)5(3-4)7(13)14/h1-3,12H,(H,13,14)
- SMILES： FC(C1C=CC(=C(C(=O)O)C=1)O)(F)F

Computed Properties

Exact Mass: 206.01900
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 1
Monoisotopic Mass: 206.01907850g/mol
Heavy Atom Count: 14
Complexity: 226
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 57.5

Experimental Properties

LogP: 2.10920
PSA: 57.53000
Refractive Index: 1.51
Boiling Point: 292.8±40.0 ºC (760 Torr),
Flash Point: 130.9±27.3 ºC,
Solubility: Very slightly soluble (0.87 g/l) (25 º C),
Density: 1.539±0.06 g/cm3 (20 ºC 760 Torr),

2-Hydroxy-5-(trifluoromethyl)benzoic Acid Security Information

2-Hydroxy-5-(trifluoromethyl)benzoic Acid Customs Data

HS CODE：2918290000
Customs Data：

China Customs Code:
2918290000

Overview:

2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food

Summary:

HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

2-Hydroxy-5-(trifluoromethyl)benzoic Acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0036XC-100mg	2-Hydroxy-5-(trifluoromethyl)benzoic acid	79427-88-6	98%	100mg	$16.00	2024-04-21
A2B Chem LLC	AB48144-100mg	2-Hydroxy-5-(trifluoromethyl)benzoic acid	79427-88-6	98%	100mg	$15.00	2024-04-19
Aaron	AR00375O-100mg	2-Hydroxy-5-(trifluoromethyl)benzoic acid	79427-88-6	98%	100mg	$15.00
abcr	AB280798-1g	2-Hydroxy-5-(trifluoromethyl)benzoic acid, 95%; .	79427-88-6	95%	1g	€143.40
Alichem	A014003483-250mg	2-Hydroxy-5-(trifluoromethyl)benzoic acid	79427-88-6	97%	250mg	$480.00	2023-09-01
Ambeed	A251500-100mg	2-Hydroxy-5-(trifluoromethyl)benzoic acid	79427-88-6	98%	100mg	$20.0	2024-07-24
Apollo Scientific	PC5736-250mg	2-Hydroxy-5-(trifluoromethyl)benzoic acid	79427-88-6	98%	250mg	£36.00	2023-09-02
Chemenu	CM117323-1g	2-Hydroxy-5-(trifluoromethyl)benzoic Acid	79427-88-6	95+%	1g	$209
Crysdot LLC	CD12030475-1g	2-Hydroxy-5-(trifluoromethyl)benzoic acid	79427-88-6	98%	1g	$200
Enamine	EN300-124954-0.05g	2-hydroxy-5-(trifluoromethyl)benzoic acid	79427-88-6	95%	0.05g	$44.0	2023-06-08

2-Hydroxy-5-(trifluoromethyl)benzoic Acid Synthesis

Synthetic Circuit 1

454-92-2

79427-88-6

Reaction Conditions

1.1 Reagents: Quinone , Potassium acetate , Oxygen Catalysts: Palladium diacetate Solvents: Dimethylacetamide ; 15 h, 5 atm, 115 °C; 115 °C → rt

Reference

Pd(II)-catalyzed hydroxylation of arenes with 1 atm of O2 or air

Zhang, Yang-Hui; Yu, Jin-Quan, Journal of the American Chemical Society, 2009, 131(41), 14654-14655

Synthetic Circuit 2

368422-27-9

79427-88-6

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Methanol

Reference

Fluorophenols and (trifluoromethyl)phenols as substrates of site-selective metalation reactions: to protect or not to protect

Marzi, Elena; Mongin, Florence; Spitaleri, Andrea; Schlosser, Manfred, European Journal of Organic Chemistry, 2001, (15), 2911-2915

Synthetic Circuit 3

454-92-2

79427-88-6

Reaction Conditions

1.1 Reagents: Dipotassium phosphate Catalysts: Palladium diacetate , 1,6-Dihydro-α,α-dimethyl-6-oxo-2-pyridineacetic acid Solvents: Acetonitrile ; 10 min, 60 °C
1.2 Reagents: Hydrogen peroxide Solvents: Water ; 24 h, 60 °C
1.3 Reagents: Sodium sulfite Solvents: Water
1.4 Reagents: Formic acid Solvents: Methanol ; acidified

Reference

Ligand-Enabled C-H Hydroxylation with Aqueous H2O2 at Room Temperature

Li, Zhen ; Park, Han Seul; Qiao, Jennifer X.; Yeung, Kap-Sun ; Yu, Jin-Quan, Journal of the American Chemical Society, 2022, 144(39), 18109-18116

Synthetic Circuit 4

454-92-2

79427-88-6

Reaction Conditions

1.1 Reagents: Quinone , Potassium acetate , Oxygen Catalysts: Palladium diacetate Solvents: Dimethylacetamide ; 15 h, 1 atm, 115 °C

Reference

A Versatile Approach for the Synthesis of para-Substituted Arenes via Palladium-Catalyzed C-H Functionalization and Protodecarboxylation of Benzoic Acids

Pan, Shulei; Zhou, Bo; Zhang, Yanghui; Shao, Changdong; Shi, Guangfa, Synlett, 2016, 27(2), 277-281

2-Hydroxy-5-(trifluoromethyl)benzoic Acid Raw materials

2-Hydroxy-5-(trifluoromethyl)benzoic Acid Preparation Products

2-Hydroxy-5-(trifluoromethyl)benzoic Acid (79427-88-6)

2-Hydroxy-5-(trifluoromethyl)benzoic Acid Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:79427-88-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Cas no 79427-88-6 (2-Hydroxy-5-(trifluoromethyl)benzoic Acid)

2-Hydroxy-5-(trifluoromethyl)benzoic Acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Hydroxy-5-(trifluoromethyl)benzoic Acid Security Information

2-Hydroxy-5-(trifluoromethyl)benzoic Acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Regulatory conditions:

Inspection and quarantine category:

Summary:

2-Hydroxy-5-(trifluoromethyl)benzoic Acid Price

2-Hydroxy-5-(trifluoromethyl)benzoic Acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

2-Hydroxy-5-(trifluoromethyl)benzoic Acid Raw materials

2-Hydroxy-5-(trifluoromethyl)benzoic Acid Preparation Products

2-Hydroxy-5-(trifluoromethyl)benzoic Acid Suppliers

2-Hydroxy-5-(trifluoromethyl)benzoic Acid Related Literature

79427-88-6 (2-Hydroxy-5-(trifluoromethyl)benzoic Acid) Related Products